(R)-N-(1-(Naphthalen-1-yl)ethyl)-3-(m-tolyl)propan-1-amine hydrochloride

• Molecular Formula: C22H26ClN
• Molecular Weight: 339.9 g/mol
• IUPAC Name: 3-(3-methylphenyl)-N-[(1R)-1-naphthalen-1-ylethyl]propan-1-amine;hydrochloride
• InChI: InChI=1S/C22H25N.ClH/c1-17-8-5-9-19(16-17)10-7-15-23-18(2)21-14-6-12-20-11-3-4-13-22(20)21;/h3-6,8-9,11-14,16,18,23H,7,10,15H2,1-2H3;1H/t18-;/m1./s1
• InChI Key: ZEKDVVOYXCYGAL-GMUIIQOCSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)CCCN[C@H](C)C2=CC=CC3=CC=CC=C32.Cl
• Canonical SMILES: CC1=CC(=CC=C1)CCCNC(C)C2=CC=CC3=CC=CC=C32.Cl

Description

®-N-(1-(Naphthalen-1-yl)ethyl)-3-(m-tolyl)propan-1-amine hydrochloride is a synthetic organic compound It is characterized by the presence of a naphthalene ring, a tolyl group, and an amine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ®-N-(1-(Naphthalen-1-yl)ethyl)-3-(m-tolyl)propan-1-amine hydrochloride typically involves several steps:

Formation of the Naphthalene Derivative: The initial step involves the preparation of the naphthalene derivative through Friedel-Crafts alkylation.

Introduction of the Tolyl Group: The tolyl group is introduced via a Grignard reaction or a similar organometallic reaction.

Amine Formation: The final step involves the formation of the amine group through reductive amination or a similar reaction.

Industrial Production Methods

In an industrial setting, the production of this compound may involve:

Large-scale Friedel-Crafts Alkylation: Utilizing catalysts such as aluminum chloride.

Efficient Grignard Reactions: Using magnesium and appropriate halides.

Reductive Amination: Employing hydrogenation catalysts like palladium on carbon.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, forming corresponding oxides.

Reduction: Reduction reactions can convert the amine group to an alkane.

Substitution: The aromatic rings can participate in electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Reagents such as lithium aluminum hydride or catalytic hydrogenation.

Substitution: Conditions involving halogens, acids, or bases.

Major Products

Oxidation Products: N-oxides or hydroxylated derivatives.

Reduction Products: Alkylated amines.

Substitution Products: Halogenated or alkylated aromatic compounds.

Scientific Research Applications

Chemistry

Catalysis: Used as a ligand in catalytic reactions.

Synthesis: Intermediate in the synthesis of more complex molecules.

Biology

Biochemical Studies: Investigated for its interactions with biological macromolecules.

Medicine

Pharmaceuticals: Potential precursor for drug development.

Industry

Material Science: Utilized in the development of novel materials.

Mechanism of Action

The compound exerts its effects through interactions with specific molecular targets. The naphthalene and tolyl groups may facilitate binding to hydrophobic pockets in proteins, while the amine group can form hydrogen bonds or ionic interactions. These interactions can modulate the activity of enzymes or receptors, influencing biochemical pathways.

Comparison with Similar Compounds

Similar Compounds

• ®-N-(1-Phenylethyl)-3-(m-tolyl)propan-1-amine hydrochloride
• ®-N-(1-(Naphthalen-2-yl)ethyl)-3-(m-tolyl)propan-1-amine hydrochloride

Uniqueness

• Structural Features : The presence of the naphthalene ring distinguishes it from other similar compounds.
• Reactivity : Unique reactivity patterns due to the specific arrangement of functional groups.